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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870

Introduction

Tributyl phosphate (TBP) is an organophosphorus compound utilized as a plasticizer and flame
retardant in the manufacturing of various polymers, some of which are intended for food
contact applications. The potential for migration of TBP from packaging materials into foodstuffs
raises safety concerns, necessitating robust and accurate analytical methods to ensure
consumer protection. Tributyl phosphate-d27 (TBP-d27), a deuterated analog of TBP, serves
as an excellent internal or surrogate standard in isotope dilution mass spectrometry methods
for the precise quantification of TBP and other organophosphate esters (OPES) in food contact
materials (FCMs) and food simulants. Its use significantly improves the accuracy and reliability
of analytical measurements by compensating for matrix effects and variations in sample
preparation and instrumental analysis.

This document provides detailed application notes and protocols for researchers, scientists,
and professionals in the field of food safety and drug development on the utilization of TBP-d27
in the testing of food contact materials.

Application Notes

Tributyl phosphate-d27 is ideally suited for the quantitative analysis of TBP and other OPEs
migrating from food contact materials due to its chemical and physical properties being nearly
identical to its non-deuterated counterpart. This ensures that it behaves similarly during
extraction, cleanup, and chromatographic separation, while its distinct mass allows for separate
detection by mass spectrometry.
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Key Applications:

¢ Internal Standard in Isotope Dilution Mass Spectrometry (ID-MS): TBP-d27 is added to
samples at the beginning of the analytical process. By measuring the ratio of the native
analyte to the labeled standard, accurate quantification can be achieved, correcting for
losses during sample workup and instrumental analysis.

o Surrogate Standard: In methods where a full suite of isotopically labeled standards is not
available, TBP-d27 can be used as a surrogate standard to monitor the recovery of other
OPEs with similar chemical properties.

» Method Validation: TBP-d27 is crucial for validating analytical methods by assessing
parameters such as recovery, precision, and accuracy.

Analytical Techniques:

The primary analytical techniques for the determination of TBP and other OPEs using TBP-d27
are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS). GC-MS is well-suited for the analysis of volatile and semi-
volatile OPEs, while LC-MS/MS is advantageous for less volatile and more polar compounds.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from methods utilizing
deuterated internal standards for the analysis of plasticizers and organophosphate esters in
food contact materials and simulants.

Table 1. Method Performance for Organophosphate Esters using TBP-d27 as a Surrogate
Standard
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L. L. Relative
Limit of Limit of
) o Standard
Analyte Detection Quantification Recovery (%) L.
Deviation

(LOD) (nglg) (LOQ) (nglg) (RSD) (%)

Tributyl
phosphate (TBP)

0.17-1.21 0.5-3.6 84.7-114.3 1.6-253

Tris(2-
chloroethyl)

0.17-1.21 05-3.6 72.6-112.9 1.6-253
phosphate

(TCEP)

Tris(1-chloro-2-
propyl)
phosphate
(TCIPP)

017-1.21 0.5-3.6 72.6 -112.9 16-253

Tris(1,3-dichloro-
2-propyl)
phosphate
(TDCIPP)

0.17-1.21 0.5-3.6 72.6-112.9 1.6-253

Triphenyl
phosphate (TPP)

17-1.21 0.5-3.6 72.6-112.9 16-253

Data adapted from a study on the determination of organophosphate esters in soil and
sediment, demonstrating typical performance of methods using TBP-d27 as a surrogate
standard.[1]

Experimental Protocols

Protocol 1: Determination of Tributyl Phosphate
Migration from Food Contact Materials into Food
Simulants using GC-MS and TBP-d27 as an Internal
Standard
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1. Scope: This protocol describes the quantitative analysis of tributyl phosphate (TBP)
migration from plastic food contact materials into food simulants (e.g., 10% ethanol, 50%
ethanol, and olive oil) using gas chromatography-mass spectrometry (GC-MS) with Tributyl
phosphate-d27 (TBP-d27) as an internal standard.

2. Materials and Reagents:

o Tributyl phosphate (TBP), analytical standard

o Tributyl phosphate-d27 (TBP-d27), internal standard

e Hexane, pesticide residue grade

o Acetone, pesticide residue grade

o Dichloromethane, pesticide residue grade

e Sodium chloride (NaCl), analytical grade, baked at 400°C for 4 hours

e Anhydrous sodium sulfate, analytical grade, baked at 400°C for 4 hours
e Food simulants: 10% (v/v) ethanol, 50% (v/v) ethanol, olive oil

e Food contact material samples

3. Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

e Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 pum film thickness) or equivalent
o Autosampler

 Incubator

4. Standard Solutions Preparation:

e TBP Stock Solution (1000 pg/mL): Accurately weigh 10 mg of TBP standard and dissolve in
10 mL of hexane.
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TBP-d27 Internal Standard Stock Solution (100 pg/mL): Accurately weigh 1 mg of TBP-d27
and dissolve in 10 mL of hexane.

Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the
TBP stock solution with hexane to cover the expected concentration range of TBP in the
samples. Spike each calibration standard with the TBP-d27 internal standard solution to a
final concentration of 1 pug/mL.

. Sample Preparation and Extraction:

Migration Test:

o Cut the food contact material into 1 dm? pieces.

o Immerse the samples in the food simulant at a ratio of 6 dm?/L.

o Incubate under the desired conditions (e.g., 10 days at 40°C or 2 hours at 70°C).

Extraction from Aqueous Food Simulants (10% and 50% Ethanol):

o Take a 10 mL aliquot of the food simulant after the migration test.

o Spike with 10 pL of the TBP-d27 internal standard stock solution (100 pg/mL).

o Add 2 g of NaCl and shake to dissolve.

o Perform liquid-liquid extraction with 5 mL of hexane twice.

o Combine the hexane extracts and dry over anhydrous sodium sulfate.

o Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Extraction from Olive Oil Food Simulant:

[e]

Take a 1 g aliquot of the olive oil after the migration test.

[e]

Spike with 10 pL of the TBP-d27 internal standard stock solution (100 pg/mL).

Dissolve the oil in 10 mL of hexane.

o
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o Perform solid-phase extraction (SPE) cleanup using a silica gel cartridge to remove lipids.

o Elute the TBP and TBP-d27 with a suitable solvent mixture (e.g., hexane:acetone).

o Concentrate the eluate to a final volume of 1 mL.

. GC-MS Analysis:

Injector Temperature: 250°C

Oven Temperature Program: Start at 60°C (hold for 2 min), ramp to 280°C at 10°C/min (hold
for 5 min).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Injection Mode: Splitless (1 L injection volume).

Mass Spectrometer:

[e]

lonization Mode: Electron lonization (El) at 70 eV.

o

Acquisition Mode: Selected lon Monitoring (SIM).

[¢]

lons to Monitor:

» TBP: m/z 99, 155, 211

» TBP-d27: m/z 112,172, 238

(¢]

Quantification lon: TBP (m/z 155), TBP-d27 (m/z 172).

. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the TBP quantification
ion to the peak area of the TBP-d27 quantification ion against the concentration of TBP in the
calibration standards.

Calculate the concentration of TBP in the samples using the calibration curve.
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Caption: Experimental workflow for TBP analysis.
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Caption: Principle of isotope dilution analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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